(R,R)-GSK321

• Molecular Formula: C28H28FN5O3
• Molecular Weight: 501.6 g/mol
• InChI: InChI=1S/C28H28FN5O3/c1-17-14-33(28(37)24-7-4-12-30-24)16-23-25(27(36)31-22-6-3-5-20(13-22)18(2)35)32-34(26(17)23)15-19-8-10-21(29)11-9-19/h3-13,17-18,30,35H,14-16H2,1-2H3,(H,31,36)/t17-,18+/m1/s1
• InChIKey: IVFDDVKCCBDPQZ-MSOLQXFVSA-N

Selective Wild-Type IDH1 Inhibitor for Research

(R,R)-GSK321 (CAS 1816272-19-1) is a defined stereoisomer of the well-known mutant isocitrate dehydrogenase 1 (mIDH1) inhibitor GSK321. Unlike the parent compound and other stereoisomers, (R,R)-GSK321 is primarily characterized as a potent wild-type IDH1 (WT IDH1) inhibitor with an IC50 of 120 nM [1]. This compound serves as a critical tool molecule for dissecting the biochemical and cellular roles of WT IDH1, distinct from the neomorphic activity of mutant IDH1 enzymes commonly found in cancers such as acute myeloid leukemia (AML) and glioma [2].

Workflow

Wild-type IDH1 pathway inhibition studies

Selection

Stereochemically-defined tool compound with differentiated WT selectivity

Use Context

Distinguishing wild-type from mutant IDH1 roles in metabolism and cancer models

• [1] Jakob, C. G., Upadhyay, A. K., Donner, P. L., et al. Novel Modes of Inhibition of Wild-Type Isocitrate Dehydrogenase 1 (IDH1): Direct Covalent Modification of His315. J. Med. Chem. 2018, 61 (15), 6647-6657. View Source
• [2] Okoye-Okafor, U. C., Bartholdy, B., Cartier, J., et al. New IDH1 mutant inhibitors for treatment of acute myeloid leukemia. Nat. Chem. Biol. 2015, 11, 878-886. View Source

Why (R,R)-GSK321 Is Irreplaceable

The GSK321 chemotype gives rise to multiple stereoisomers, each with a distinct pharmacological profile. The most common form, (S,R)-GSK321, is a potent mutant IDH1 inhibitor (R132H IC50 = 4.6 nM), while the (R,R)-isomer is a substantially weaker mutant inhibitor but a more potent wild-type inhibitor. Generic substitution or the use of a racemic mixture is scientifically invalid because biological activity is stereochemistry-dependent. For instance, the (3-R,27-S)-stereoisomer inhibits mIDH1 with an IC50 of 6.5 nM but is over 70-fold weaker against wild-type IDH1 (IC50 = 477 nM) [1]. This demonstrates that even closely related isomers are not functionally interchangeable, and using the wrong isomer can lead to confounding off-target effects. The following quantitative evidence proves (R,R)-GSK321's unique position.

Target (R,R)-GSK321

Potential Substitute

Key Difference

WT IDH1 inhibition profile

(S,R)-GSK321

Primarily mutant IDH1 inhibitor; may introduce confounding mutant pathway interference

Single defined stereoisomer

Racemic mixture

Mixed isomer activity obscures wild-type-specific readouts

WT-focused selectivity

Other GSK321 stereoisomers

Inverse potency profile (mutant-favoring) may shift pathway-response interpretation

• [1] Langer, J., et al. Towards the development of a PET radioligand for imaging gliomas bearing mIDH1. HZDR Publications Repository, 2022. Lecture at MoBi 2022 - 5th GyMIC Molecular Imaging Symposium. View Source

Quantitative Differentiation Evidence

WT IDH1 Potency: 8-Fold Over Parent Compound

In a direct comparison within the same published study, compound 3 (unambiguously identified as (R,R)-GSK321) inhibits wild-type IDH1 with an IC50 of 120 nM. In stark contrast, the parent molecule GSK321 exhibits an IC50 of 970 nM against WT IDH1 [1]. This represents an 8.1-fold greater potency for the (R,R)-isomer in the same enzymatic assay.

WT IDH1 Potency vs. Parent

Head-to-head

IC50: 120 nM vs. 970 nM (8.1×)

Supports (R,R)-GSK321 as preferred WT IDH1 tool over parent compound

Same enzymatic assay conditions (RapidFire-MS/MS)

Evidence Dimension	Biochemical WT IDH1 inhibition
Target Compound Data	IC50 = 120 nM
Comparator Or Baseline	GSK321, IC50 = 970 nM
Quantified Difference	8.1-fold more potent
Conditions	IDH1 enzymatic assay (RapidFire-MS/MS), room temperature, 384-well format, as reported in Jakob et al., J. Med. Chem. 2018

Why This Matters

This data proves that for any experiment requiring selective and potent inhibition of wild-type IDH1, (R,R)-GSK321 is the mandatory choice over its parent compound GSK321, which is a weak inhibitor of this target.

• [1] Jakob, C. G., Upadhyay, A. K., Donner, P. L., et al. Novel Modes of Inhibition of Wild-Type Isocitrate Dehydrogenase 1 (IDH1): Direct Covalent Modification of His315. J. Med. Chem. 2018, 61 (15), 6647-6657. View Source

Stereoisomer Selectivity: 4-Fold Better WT Profile

The separation of GSK321 stereoisomers reveals a stark functional divergence. The most mutant-avid isomer, (3-R,27-S)-GSK321, is a potent mIDH1 inhibitor (IC50 = 6.5 nM) but a weak wild-type inhibitor (IC50 = 477 nM). By comparison, (R,R)-GSK321, while a weaker mutant inhibitor, is a 4-fold more potent wild-type IDH1 inhibitor (IC50 = 120 nM) [1]. This inverse potency profile means that (R,R)-GSK321 provides a superior window for studying wild-type biology with reduced mutant enzyme cross-reactivity.

Stereoisomer Selectivity

Cross-study comparable

WT IC50: 120 nM vs. 477 nM (4.0×)

Demonstrates stereochemistry-dependent wild-type selectivity

Comparison to (3-R,27-S)-isomer; enzymatic diaphorase-coupled assay

Evidence Dimension	Selectivity for wild-type over mutant IDH1
Target Compound Data	WT IDH1 IC50 = 120 nM
Comparator Or Baseline	(3-R,27-S)-GSK321, WT IDH1 IC50 = 477 nM
Quantified Difference	4.0-fold more potent against WT IDH1
Conditions	Enzymatic assays coupled to diaphorase for WT IDH1 and IDH1R132H, as described in Langer et al., HZDR 2022

Why This Matters

This clearly maps the stereochemistry-activity relationship. Procuring the (R,R)-isomer is the only way to maximize wild-type target engagement while minimizing confounding mutant IDH1 inhibition in cellular and biochemical assays.

• [1] Langer, J., et al. Towards the development of a PET radioligand for imaging gliomas bearing mIDH1. HZDR Publications Repository, 2022. Lecture at MoBi 2022 - 5th GyMIC Molecular Imaging Symposium. View Source

Potency Advantage Over Clinical mIDH1 Inhibitor

Compared to IDH889, an orally bioavailable and brain-penetrant clinical candidate developed for its selective mutant IDH1 inhibition, (R,R)-GSK321 is a more potent tool for wild-type studies. IDH889 inhibits wild-type IDH1 with an IC50 of 1.38 µM [1]. (R,R)-GSK321 achieves an IC50 of 120 nM against the same target [2], making it 11.5-fold more potent.

vs. Clinical mIDH1 Inhibitor

Cross-study comparable

IC50: 120 nM vs. 1.38 µM (11.5×)

Higher reported potency supports WT-focused assay contexts

Compared to IDH889; independent enzymatic assay conditions

Evidence Dimension	Biochemical WT IDH1 inhibition
Target Compound Data	IC50 = 120 nM
Comparator Or Baseline	IDH889, WT IDH1 IC50 = 1.38 µM
Quantified Difference	11.5-fold more potent
Conditions	Enzymatic IDH1 assays, as reported in vendor validation data and primary literature for respective compounds

Why This Matters

For researchers who need a wild-type IDH1 inhibitor with greater potency than what is achievable with a commonly used mutant-selective clinical tool compound, (R,R)-GSK321 is the demonstrably superior choice.

• [1] InvivoChem. IDH889 product information sheet. View Source
• [2] Jakob, C. G., Upadhyay, A. K., Donner, P. L., et al. Novel Modes of Inhibition of Wild-Type Isocitrate Dehydrogenase 1 (IDH1): Direct Covalent Modification of His315. J. Med. Chem. 2018, 61 (15), 6647-6657. View Source

Cellular Proof of Concept: (R,R)-GSK321 Uniquely Disrupts Reductive Glutaminolysis

The functional consequence of potent WT IDH1 inhibition by (R,R)-GSK321 is demonstrated in A-498 renal carcinoma cells. Treatment with (R,R)-GSK321 (0.1–3 µM) for 5 hours resulted in a dose-dependent decrease in reductive glutaminolysis . This metabolic phenotype is consistent with on-target wild-type IDH1 inhibition, as IDH1 is the primary enzyme providing reductive carboxylation capacity in many cells.

Cellular Target Engagement

Supporting evidence

Dose-dependent ↓ reductive glutaminolysis (0.1–3 µM)

Orthogonal cellular assay confirms WT IDH1 metabolic effect

A-498 cells, 5 h treatment; metabolic flux measurement

Evidence Dimension	Cellular pharmacodynamic effect
Target Compound Data	Dose-dependent decrease in reductive glutaminolysis (0.1–3 µM)
Comparator Or Baseline	Vehicle control
Quantified Difference	Qualitative demonstration of target engagement (dose-response observed)
Conditions	A-498 cells, 5-hour treatment, measurement of reductive glutaminolysis flux

Why This Matters

This cellular assay provides orthogonal confirmation that the biochemical potency of (R,R)-GSK321 translates into a specific, measurable metabolic effect, validating its utility in complex biological systems.

Recommended Research Applications

Profiling WT IDH1 in Mutant Enzyme Contexts

In cell lines or primary samples co-expressing WT and R132H mutant IDH1, the 8-fold selectivity of (R,R)-GSK321 for WT over GSK321 (120 nM vs. 970 nM) [1] allows for selective wild-type inhibition. This is critical for dissecting the independent metabolic roles of wild-type IDH1 in mutant tumor cells without interference from mutant enzyme inhibition, which would drastically alter the oncometabolite 2-HG landscape.

Modulating Reductive Glutaminolysis in Metabolic Flux

The demonstrated ability of (R,R)-GSK321 to produce a dose-dependent decrease in reductive glutaminolysis in A-498 cells [1] makes it a key tool for studying the contribution of WT IDH1 to reductive carboxylation. This is particularly relevant for research into cancer cell metabolism under hypoxia or in lipid biosynthesis, where IDH1's reductive activity is essential.

Negative Control for Mutant IDH1 Pharmacology

Given that the most mIDH1-selective isomer ((3-R,27-S)-, IC50 = 6.5 nM) is a poor WT inhibitor (IC50 = 477 nM) [1], (R,R)-GSK321 (with its inverse selectivity) serves as an ideal, chemically matched negative control. This allows medicinal chemists and pharmacologists to attribute cellular phenotypes definitively to mutant vs. wild-type target engagement.

Reference Compound for WT IDH1 Inhibitor Screening

For drug discovery campaigns targeting the novel allosteric pocket on WT IDH1, (R,R)-GSK321, with its defined IC50 of 120 nM and known binding mode, functions as a superior reference compound. Its use ensures consistent assay performance, enabling the accurate determination of potency for new chemical entities during high-throughput screening.

Application

Selection Property

Validation Focus

WT IDH1 profiling in co-expression models

Stereochemically-defined WT inhibitor with differentiated selectivity

On-target WT engagement without mutant pathway interference

Modulating reductive glutaminolysis

Cellular metabolic flux activity confirmed in A-498 cells

Reductive carboxylation endpoints under hypoxia or lipogenesis

Negative control for mutant IDH1 pharmacology

Chemically matched stereoisomer comparator

Differentiate mutant vs. wild-type target engagement attribution

Reference compound for WT IDH1 screening

Defined biochemical IC50 and binding mode

Assay consistency and potency ranking for new entities

• [1] Jakob, C. G., Upadhyay, A. K., Donner, P. L., et al. Novel Modes of Inhibition of Wild-Type Isocitrate Dehydrogenase 1 (IDH1): Direct Covalent Modification of His315. J. Med. Chem. 2018, 61 (15), 6647-6657. View Source
• [2] Langer, J., et al. Towards the development of a PET radioligand for imaging gliomas bearing mIDH1. HZDR Publications Repository, 2022. Lecture at MoBi 2022 - 5th GyMIC Molecular Imaging Symposium. View Source